6-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile
Overview
Description
6-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile (6-MOQC) is an organometallic compound that has been studied extensively in recent years. 6-MOQC is a versatile compound with a wide range of applications, including synthesis, scientific research, and drug development.
Scientific Research Applications
Biomedical Research
This compound has been investigated for its potential in biomedical applications. Its structure allows for interaction with various biological targets, which can be leveraged in the development of new therapeutic agents. For instance, derivatives of this compound have been studied for their antibacterial properties, showing promise against both Gram-positive and Gram-negative bacteria .
Photovoltaic Applications
Quinoline derivatives, including 6-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile, have been explored for use in third-generation photovoltaic cells. Their unique electronic properties make them suitable for absorbing light and converting it into electrical energy, which is a key process in solar cells .
Material Science
In material science, this compound’s derivatives have been utilized due to their fluorescence properties. They can be used in the development of new materials with specific optical characteristics, such as optical switching and electrochemical sensing .
Chemical Synthesis
The compound serves as a building block in chemical synthesis, particularly in the construction of heterocyclic compounds. Its reactivity allows for the formation of various complex molecules, which are useful in diverse areas of chemistry and pharmacology .
Sensor Development
Research has indicated that derivatives of 6-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile can act as sensors for metal ions. This application is particularly valuable in environmental monitoring and industrial processes where detection of specific ions is crucial .
Organic Light-Emitting Diodes (OLEDs)
The compound’s derivatives have been considered as materials for the emission layer of OLEDs. Their ability to emit light when an electric current is applied makes them suitable for display and lighting technologies .
Mechanism of Action
Mode of Action
Some studies suggest that similar compounds may interact with their targets via intercalation . This involves the compound inserting itself between the base pairs of DNA, which can disrupt the DNA’s normal function. More research is needed to confirm this mode of action for 6-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile .
properties
IUPAC Name |
6-methoxy-2-oxo-1H-quinoline-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O2/c1-15-9-2-3-10-7(5-9)4-8(6-12)11(14)13-10/h2-5H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGUXGTBWQYMRDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC(=O)C(=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20561108 |
Source
|
| Record name | 6-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20561108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile | |
CAS RN |
123990-79-4 |
Source
|
| Record name | 1,2-Dihydro-6-methoxy-2-oxo-3-quinolinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=123990-79-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20561108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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